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Compound of Interest

Compound Name: 3-Bromo-1,1,1-trichloropropane

Cat. No.: B085221

Essential Safety and Handling Guide for 3-
Bromo-1,1,1-trichloropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Bromo-1,1,1-trichloropropane (CAS No. 13749-37-6). Adherence to these procedures is
critical for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against the hazards associated with 3-Bromo-1,1,1-trichloropropane, which include skin, eye,
and respiratory irritation.

1.1. Glove Selection and Quantitative Data

Due to the lack of specific permeation and breakthrough data for 3-Bromo-1,1,1-
trichloropropane, the following table provides data for structurally similar halogenated
hydrocarbons. This information should be used as a guide, and it is crucial to understand that
these are estimations. Always inspect gloves for any signs of degradation before and during
use, and replace them immediately if any damage is suspected. For prolonged or high-
concentration work, consider using thicker gloves or double-gloving.
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Recommendati
. Thickness Breakthrough Permeation on for
Glove Material ) .
(mm) Time (minutes) Rate Halogenated

Hydrocarbons

Not
Recommended
for prolonged
Nitrile ~0.1-0.2 <10 High contact; suitable
for incidental
splash protection

only.[1]

Fair for short-
duration tasks;
not ideal for
Neoprene ~0.4-0.7 10 - 60 Moderate ) )
immersion or
prolonged

handling.[2]

Excellent for

handling many
Butyl Rubber ~0.3-0.7 > 480 Low chlorinated

solvents and

ketones.[3]

Excellent for
prolonged
] contact with
Viton® ~0.2-0.7 > 480 Very Low )
chlorinated and
aromatic

solvents.[3]
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Excellent broad-

spectrum
Laminate Film chemical
(e.g., ~0.1 > 480 Very Low resistance, but
SilverShield®) offers less
physical
dexterity.

1.2. Eye and Face Protection
o Safety Glasses: Must be worn as a minimum requirement for any work with this chemical.
o Chemical Splash Goggles: Required when there is a risk of splashing.

» Face Shield: A full-face shield should be worn in conjunction with chemical splash goggles
when handling larger quantities or when there is a significant risk of splashing.

1.3. Skin and Body Protection
o Laboratory Coat: A standard lab coat is required for all procedures.

o Chemical-Resistant Apron: A chemically resistant apron worn over the lab coat is
recommended when handling larger volumes.

o Full-Body Suit: For large-scale operations or in the event of a significant spill, a chemical-
resistant suit may be necessary.

1.4. Respiratory Protection

All work with 3-Bromo-1,1,1-trichloropropane should be conducted in a certified chemical
fume hood to minimize inhalation exposure. If a fume hood is not available or in the case of a
large spill, respiratory protection is mandatory.

» Air-Purifying Respirator (APR): Equipped with organic vapor cartridges.

o Supplied-Air Respirator (SAR) or Self-Contained Breathing Apparatus (SCBA): For
emergencies or situations with high concentrations of vapors.
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Operational Plan

A systematic approach to handling 3-Bromo-1,1,1-trichloropropane is essential to maintain a
safe working environment.

2.1. Receipt and Storage
 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

» Storage Location: Store in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, strong bases, and metals.

o Container: Keep the container tightly sealed.

» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

2.2. Handling and Use

e Work Area: All handling and use of 3-Bromo-1,1,1-trichloropropane must be performed in a
designated area, preferably within a chemical fume hood.

o Personal Protective Equipment: Don the appropriate PPE as outlined in Section 1 before
handling the chemical.

¢ Dispensing: When transferring or dispensing the chemical, use appropriate tools (e.g.,
chemical-resistant pipettes or graduated cylinders) to minimize splashes and aerosol
generation.

e Heating: Avoid heating the chemical, as it may decompose and release toxic fumes. If
heating is necessary, it must be done under controlled conditions within a fume hood.

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.

2.3. Emergency Procedures
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

e Spill Response:

Evacuate the area and restrict access.

o

[¢]

Ensure adequate ventilation.

[¢]

Wear appropriate PPE, including respiratory protection.

[e]

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for hazardous waste

o

disposal.

o

Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

Proper disposal of 3-Bromo-1,1,1-trichloropropane and associated waste is crucial to prevent
environmental contamination and comply with regulations.

3.1. Chemical Waste

o Collection: Collect all waste containing 3-Bromo-1,1,1-trichloropropane in a designated,
labeled, and sealed hazardous waste container.

e Segregation: Do not mix this waste with other incompatible waste streams.
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» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.

3.2. Contaminated Materials

e PPE: Used gloves, aprons, and other disposable PPE contaminated with the chemical
should be collected in a designated hazardous waste container.

o Labware: Contaminated glassware and other lab equipment should be decontaminated with
a suitable solvent before washing or disposal. Rinsates should be collected as hazardous
waste.

o Spill Debris: All materials used to clean up spills should be treated as hazardous waste and
disposed of accordingly.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when working with 3-Bromo-1,1,1-trichloropropane.
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PPE Selection Workflow for 3-Bromo-1,1,1-trichloropropane

Start: Assess Task

Work in a
Chemical Fume Hood?

Use Respirator
(APR with Organic Vapor Cartridges)

Add Chemical
Splash Goggles

Significant Risk

Add Face Shield

Minor Risk

Handling Large Volume
or High Concentration?

Add Chemical-Resistant
Apron

Minimum PPE:
- Safety Glasses
- Lab Coat
- Appropriate Gloves
(e.g., Nitrile for incidental splash)

Click to download full resolution via product page

Caption: PPE Selection Workflow for 3-Bromo-1,1,1-trichloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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